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Abstract
Flavanthrone, with the Chemical Abstracts Service (CAS) number 475-71-8, is a polycyclic

aromatic compound classified as a vat dye and organic pigment.[1][2][3] Its robust chemical

structure imparts properties such as high thermal stability and lightfastness, making it valuable

in the textile and coatings industries.[1][3] Beyond its industrial applications, flavanthrone has

garnered interest in the scientific community for its potential antioxidant, anti-inflammatory, and

antimicrobial properties, characteristic of the broader flavonoid family to which it belongs.[3][4]

This technical guide provides an in-depth overview of the chemical and physical properties of

flavanthrone, detailed experimental protocols for its synthesis and analysis, and an exploration

of its potential biological activities and mechanisms of action.

Chemical and Physical Properties
Flavanthrone is a yellow to orange crystalline solid that is insoluble in water but exhibits

solubility in concentrated sulfuric acid and certain organic solvents like nitrobenzene.[1][5] It is

an odorless compound with high thermal stability under normal conditions.[1]

Identifiers and Descriptors

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b036509?utm_src=pdf-interest
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.lookchem.com/casno475-71-8.html
https://www.artiscreation.com/yellow.html
https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.artiscreation.com/yellow.html
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.artiscreation.com/yellow.html
https://cymitquimica.com/cas/475-71-8/
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://www.benchchem.com/product/b036509?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.medchemexpress.com/flavanthrone.html
https://wap.guidechem.com/encyclopedia/flavanthrone-dic4366.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 475-71-8 [1][2][6]

Molecular Formula C₂₈H₁₂N₂O₂ [2][6]

Molecular Weight 408.41 g/mol [2]

IUPAC Name

Benzo[h]benz[3]

[4]acridino[2,1,9,8-

klmna]acridine-8,16-dione

[6]

InChI

InChI=1S/C28H12N2O2/c31-

27-15-7-3-1-5-13(15)25-21-

17(27)9-12-20-23(21)24-

19(29-25)11-10-18-

22(24)26(30-20)14-6-2-4-8-

16(14)28(18)32/h1-12H

[4][6]

InChIKey
KJPJZBYFYBYKPK-

UHFFFAOYSA-N
[6]

Canonical SMILES

C1=CC=C2C(=C1)C3=NC4=C

5C6=C(C=C4)C(=O)C7=CC=C

C=C7C6=NC8=C5C3=C(C2=

O)C=C8

[6]

Synonyms
Pigment Yellow 24, Vat Yellow

1, Flavanthrene, C.I. 70600
[1][2][3][5]
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Property Value Reference(s)

Appearance

Yellow to orange

powder/brownish-yellow

needles

[1][2]

Boiling Point 730.1 °C at 760 mmHg [2]

Flash Point 365.3 °C [2]

Density 1.575 g/cm³ [2]

Vapor Pressure 3.56E-21 mmHg at 25°C [2]

Refractive Index 1.936 [2]

Solubility

Soluble in dilute alkaline

solutions and hot

nitrobenzene; slightly soluble

in o-chlorophenol, pyridine,

and sulfuric acid; insoluble in

water, acetone, ethanol,

toluene, or chloroform.

[1][2][5]

Spectral Data
Mass Spectrometry
Mass spectrometry data for flavanthrone is available in public databases such as PubChem,

which includes a GC-MS spectrum from the National Institute of Standards and Technology

(NIST).[6]

Infrared (IR) Spectroscopy
The IR spectrum of flavanthrone is also accessible through chemical databases and provides

information about its functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While mentioned in some chemical databases, detailed experimental ¹H and ¹³C NMR spectral

data for flavanthrone are not readily available in the public domain.[1]
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UV-Visible (UV-Vis) Spectroscopy
The conjugated double bond system in flavanthrone's structure is responsible for its

absorption of light in the visible spectrum, resulting in its characteristic yellow to orange color.

[4]

Experimental Protocols
Synthesis of Flavanthrone
One documented method for the synthesis of flavanthrone involves the use of 1-chloro-2-

acetamidoanthraquinone as a starting material. The process includes a dechlorination and

condensation reaction catalyzed by copper powder in a dimethylformamide (DMF) medium.

Following the removal of copper, the intermediate product is hydrolyzed and undergoes ring

closure in the presence of concentrated sulfuric acid.[1]

Another approach involves the treatment of 2-amino-anthraquinone with antimony

pentachloride or titanium tetrachloride in nitrobenzene.[1]

Illustrative Synthesis Workflow:
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1-Chloro-2-acetamidoanthraquinone

Dechlorination & Condensation
(Copper powder, DMF)

Intermediate Product

Copper Removal

Hydrolysis & Ring Closure
(Conc. H₂SO₄)

Crude Flavanthrone

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of flavanthrone.

Purification of Flavanthrone
Crude flavanthrone often requires purification to remove unreacted starting materials and by-

products. Common purification methods include:

Solvent Washing: Washing the crude product with solvents such as hot water, nitrobenzene,

or sulfuric acid solutions.

Recrystallization from Sulfuric Acid: Dissolving the impure flavanthrone in sulfuric acid and

then recrystallizing it.
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Leuco Form Reduction: Reducing the flavanthrone to its water-soluble leuco form, followed

by recrystallization.

Purification Process Flow:

Purification Options

Crude Flavanthrone

Solvent Washing Recrystallization from H₂SO₄ Leuco Form Reduction

Pure Flavanthrone

Prepare Flavanthrone Solutions
(various concentrations)

Mix Flavanthrone and DPPH Solutions

Prepare DPPH Solution

Incubate in the Dark

Measure Absorbance at ~517 nm

Calculate % Inhibition and IC₅₀
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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